Cas no 1108-03-8 ((10R)-3c-Acetoxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexen-(2t)-yl)-(9tH.14tH)-Delta5.7-dodecahydro-1H-cyclopenta[a]phenanthren)

(10R)-3c-Acetoxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexen-(2t)-yl)-(9tH.14tH)-Delta5.7-dodecahydro-1H-cyclopenta[a]phenanthren structure
1108-03-8 structure
Product Name:(10R)-3c-Acetoxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexen-(2t)-yl)-(9tH.14tH)-Delta5.7-dodecahydro-1H-cyclopenta[a]phenanthren
CAS No:1108-03-8
MF:C30H46O2
MW:438.685049533844
CID:2014782
PubChem ID:12723421
Update Time:2025-04-21

(10R)-3c-Acetoxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexen-(2t)-yl)-(9tH.14tH)-Delta5.7-dodecahydro-1H-cyclopenta[a]phenanthren Chemical and Physical Properties

Names and Identifiers

    • (10R)-3c-Acetoxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexen-(2t)-yl)-(9tH.14tH)-Delta5.7-dodecahydro-1H-cyclopenta[a]phenanthren
    • 3beta-acetoxy-ergosta-5,7,22t-triene
    • acetic acid ergosteryl ester
    • ergosterol 3-acetate
    • ergosterol acetate
    • ergosteryl acetate
    • Essigsaeure-ergosterylester
    • 3β-O-acetylergosterol
    • 10alpha-Ergosterol acetate,
    • 2T3W3IS80F
    • UNII-2T3W3IS80F
    • 1108-03-8
    • Q27255567
    • Pyrocalciferol acetate [MI]
    • Pyrocalciferol acetate
    • Ergosta-5,7,22-trien-3-ol, acetate, (3.beta.,10.alpha.,22E)-
    • 10-epi-Ergosteryl acetate
    • Ergosta-5,7,22-trien-3-ol, acetate, (3beta,10alpha,22E)-
    • Inchi: 1S/C30H46O2/c1-19(2)20(3)8-9-21(4)26-12-13-27-25-11-10-23-18-24(32-22(5)31)14-16-29(23,6)28(25)15-17-30(26,27)7/h8-11,19-21,24,26-28H,12-18H2,1-7H3/b9-8+/t20-,21+,24-,26+,27-,28-,29+,30+/m0/s1
    • InChI Key: NGEVNHYPVVOXPB-BZNHKEIQSA-N
    • SMILES: O(C(C)=O)[C@H]1CC[C@]2(C)C(=CC=C3[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]23)C1

Computed Properties

  • Exact Mass: 438.349780706g/mol
  • Monoisotopic Mass: 438.349780706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 817
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 26.3Ų

(10R)-3c-Acetoxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexen-(2t)-yl)-(9tH.14tH)-Delta5.7-dodecahydro-1H-cyclopenta[a]phenanthren Related Literature

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